Cas no 477889-04-6 (2-(4-Fluorophenyl)indolizine-1-carboxylic Acid)

2-(4-Fluorophenyl)indolizine-1-carboxylic Acid is a fluorinated indolizine derivative with a carboxylic acid functional group, offering versatile applications in medicinal chemistry and pharmaceutical research. Its structural features, including the fluorophenyl moiety and indolizine core, contribute to its potential as a building block for bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the carboxylic acid group enhances its reactivity, enabling further derivatization for drug discovery and material science applications. This compound exhibits favorable stability and solubility properties, making it suitable for synthetic modifications and biological studies. Its well-defined structure ensures reproducibility in research applications.

2-(4-Fluorophenyl)indolizine-1-carboxylic Acid structure

477889-04-6 structure

Product Name:2-(4-Fluorophenyl)indolizine-1-carboxylic Acid

CAS No:477889-04-6

MF:C₁₅H₁₀FNO₂

MW:255.243807315826

CID:5017585

Update Time:2025-05-23

2-(4-Fluorophenyl)indolizine-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-fluorophenyl)indolizine-1-carboxylic Acid
- 2-(4-fluorophenyl)-1-indolizinecarboxylic acid
- Oprea1_716758
- 2-(4-Fluorophenyl)indolizine-1-carboxylic Acid
- Inchi： 1S/C15H10FNO2/c16-11-6-4-10(5-7-11)12-9-17-8-2-1-3-13(17)14(12)15(18)19/h1-9H,(H,18,19)
- InChI Key： OMAPDDMYOOTWDU-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1=CN2C=CC=CC2=C1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 341
XLogP3: 3.8
Topological Polar Surface Area: 41.7

2-(4-Fluorophenyl)indolizine-1-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	2R-0152-1MG	2-(4-fluorophenyl)-1-indolizinecarboxylic acid	477889-04-6	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	2R-0152-5MG	2-(4-fluorophenyl)-1-indolizinecarboxylic acid	477889-04-6	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	2R-0152-10MG	2-(4-fluorophenyl)-1-indolizinecarboxylic acid	477889-04-6	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	2R-0152-50MG	2-(4-fluorophenyl)-1-indolizinecarboxylic acid	477889-04-6	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	2R-0152-100MG	2-(4-fluorophenyl)-1-indolizinecarboxylic acid	477889-04-6	>90%	100mg	£146.00	2025-02-09

2-(4-Fluorophenyl)indolizine-1-carboxylic Acid Related Literature

1. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Additional information on 2-(4-Fluorophenyl)indolizine-1-carboxylic Acid

Comprehensive Overview of 2-(4-Fluorophenyl)indolizine-1-carboxylic Acid (CAS No. 477889-04-6): Properties, Applications, and Research Insights

2-(4-Fluorophenyl)indolizine-1-carboxylic Acid (CAS No. 477889-04-6) is a fluorinated indolizine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. The compound belongs to the indolizine family, a class of heterocyclic compounds known for their diverse pharmacological properties. With the increasing demand for novel drug candidates and functional materials, this compound has emerged as a promising scaffold for the development of targeted therapies and small-molecule inhibitors.

The molecular structure of 2-(4-Fluorophenyl)indolizine-1-carboxylic Acid combines a fluorophenyl moiety with an indolizine carboxylic acid backbone, offering distinct electronic and steric properties. This combination enhances its potential as a bioisostere in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in addressing challenges such as drug resistance and selective targeting, which are critical in oncology and infectious disease research.

From a synthetic perspective, CAS No. 477889-04-6 is often explored via multicomponent reactions or palladium-catalyzed cross-coupling, reflecting the growing interest in sustainable and efficient synthetic methodologies. Researchers are particularly intrigued by its potential role in green chemistry applications, aligning with global trends toward eco-friendly synthesis. Its fluorine substitution further enhances metabolic stability, a key consideration in prodrug design and ADME optimization.

In the context of drug discovery, 2-(4-Fluorophenyl)indolizine-1-carboxylic Acid has been investigated for its interactions with kinase domains and G-protein-coupled receptors (GPCRs). Computational studies, including molecular docking and QSAR modeling, suggest its utility in virtual screening campaigns. These applications resonate with the rising popularity of AI-driven drug design, where such compounds serve as valuable inputs for machine learning algorithms.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics and wearable technology.

Quality control and analytical profiling of CAS No. 477889-04-6 typically involve techniques like HPLC, LC-MS, and NMR spectroscopy, ensuring compliance with ICH guidelines. These protocols are critical for researchers addressing common queries such as "purity standards for research chemicals" or "analytical methods for fluorinated compounds."

In summary, 2-(4-Fluorophenyl)indolizine-1-carboxylic Acid represents a versatile building block with cross-disciplinary relevance. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its value in modern scientific exploration. As the demand for precision medicine and functional materials grows, this compound is poised to remain a focal point in innovation-driven research.